Cas no 854834-66-5 (4-Amino-5,6,7,8-tetrahydroquinolin-2(1h)-one)

• Product Name: 4-Amino-5,6,7,8-tetrahydroquinolin-2(1h)-one
• CAS No: 854834-66-5
• MF: C₉H₁₂N₂O
• MW: 164.204381942749
• CID: 6783528
• PubChem ID: 129933375
• Update Time: 2025-06-18

4-Amino-5,6,7,8-tetrahydroquinolin-2(1h)-one Chemical and Physical Properties

Names and Identifiers

• 4-amino-5,6,7,8-tetrahydroquinolin-2(1h)-one
• 854834-66-5
• 4-Amino-5,6,7,8-tetrahydroquinolin-2(1h)-one

• Inchi： 1S/C9H12N2O/c10-7-5-9(12)11-8-4-2-1-3-6(7)8/h5H,1-4H2,(H3,10,11,12)
• InChI Key： KUFUEZYABJEQJM-UHFFFAOYSA-N
• SMILES： O=C1C=C(C2=C(CCCC2)N1)N

Computed Properties

• Exact Mass: 164.094963011g/mol
• Monoisotopic Mass: 164.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 55.1Ų

Additional information on 4-Amino-5,6,7,8-tetrahydroquinolin-2(1h)-one

4-Amino-5,6,7,8-tetrahydroquinolin-2(1H)-one (CAS No. 854834-66-5): An Overview

4-Amino-5,6,7,8-tetrahydroquinolin-2(1H)-one (CAS No. 854834-66-5) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 4-amino-1,2,3,4-tetrahydroquinolin-2-one, belongs to the class of tetrahydroquinolines and is characterized by its unique chemical structure and potential biological activities.

The chemical structure of 4-Amino-5,6,7,8-tetrahydroquinolin-2(1H)-one consists of a tetrahydroquinoline ring with an amino group attached to the 4-position and a ketone group at the 2-position. This configuration imparts the molecule with a combination of aromatic and heterocyclic properties, making it a valuable scaffold for the development of novel therapeutic agents.

Recent studies have highlighted the diverse biological activities of 4-Amino-5,6,7,8-tetrahydroquinolin-2(1H)-one. One notable area of research is its potential as an anti-inflammatory agent. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that derivatives of this compound exhibit significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 4-Amino-5,6,7,8-tetrahydroquinolin-2(1H)-one and its derivatives could be promising candidates for the treatment of inflammatory diseases.

In addition to its anti-inflammatory properties, 4-Amino-5,6,7,8-tetrahydroquinolin-2(1H)-one has also shown potential as an antiviral agent. A study published in the Antiviral Research journal reported that certain derivatives of this compound exhibit potent antiviral activity against a range of viruses, including influenza and herpes simplex virus (HSV). The mechanism of action involves the inhibition of viral replication through interference with key viral enzymes. These findings open up new avenues for the development of antiviral therapies based on this scaffold.

The pharmacological profile of 4-Amino-5,6,7,8-tetrahydroquinolin-2(1H)-one has also been explored in the context of neurodegenerative diseases. Research published in the Bioorganic & Medicinal Chemistry Letters indicated that this compound and its derivatives can modulate various signaling pathways involved in neuroprotection. Specifically, they have been shown to inhibit oxidative stress and reduce neuronal cell death in models of Alzheimer's disease and Parkinson's disease. These results suggest that 4-Amino-5,6,7,8-tetrahydroquinolin-2(1H)-one could be a valuable lead compound for developing neuroprotective drugs.

The synthetic accessibility of 4-Amino-5,6,7,8-tetrahydroquinolin-2(1H)-one is another factor contributing to its appeal in pharmaceutical research. Various synthetic routes have been developed to efficiently produce this compound and its derivatives. One common approach involves the condensation of an appropriate amine with a cyclic ketone followed by reduction steps to form the desired tetrahydroquinoline structure. These synthetic methods are well-documented in the literature and can be adapted to produce a wide range of structurally diverse derivatives with tailored biological activities.

In conclusion, 4-Amino-5,6,7,8-tetrahydroquinolin-2(1H)-one (CAS No. 854834-66-5) is a promising compound with a broad spectrum of biological activities. Its potential applications in anti-inflammatory therapy, antiviral treatment, and neuroprotection make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in advancing medical science.